4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole

• Molecular Formula: C13H14ClN3
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2-pyrrolidin-2-yl-1H-imidazole
• InChI: InChI=1S/C13H14ClN3/c14-10-5-3-9(4-6-10)12-8-16-13(17-12)11-2-1-7-15-11/h3-6,8,11,15H,1-2,7H2,(H,16,17)
• InChI Key: BXLWAFPKGUCLLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=NC=C(N2)C3=CC=C(C=C3)Cl

Description

4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (CAS 1155049-93-6) is a high-purity chemical compound with a molecular formula of C13H14ClN3 and a molecular weight of 247.72 g/mol . It is provided for research purposes only. This compound features an imidazole core, a privileged scaffold in medicinal chemistry known for its ability to bind with diverse enzymes and receptors in biological systems . Imidazole derivatives are a priority area in anticancer research and have shown potential as antiproliferative agents, enzyme inhibitors, and candidates to overcome the limitations of existing therapeutics . Researchers are exploring these derivatives against challenging cancer cell lines, including triple-negative breast cancer (MDA-MB-231), human prostate carcinoma (PPC-1), and human glioblastoma (U-87) . The structural motif of a pyrrolidine ring fused with a chlorophenyl-substituted imidazole makes this compound a valuable building block for developing novel bioactive molecules and probing new mechanisms of action in oncology and other life science fields. This product is intended for research use in a controlled laboratory environment. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Please refer to the safety data sheet for proper handling and storage information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole typically involves the reaction of 4-chlorobenzaldehyde with pyrrolidine and an imidazole derivative under specific reaction conditions. The process may include steps such as condensation, cyclization, and purification to obtain the desired product. Common reagents used in the synthesis include acids, bases, and solvents like ethanol or methanol.

Industrial Production Methods

In an industrial setting, the production of 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield, purity, and cost-effectiveness. Flow microreactor systems, for example, can be employed to enhance the efficiency and sustainability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The chlorophenyl group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted imidazole compounds.

Scientific Research Applications

4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The biological and chemical properties of imidazole derivatives are highly dependent on substituent patterns. Below is a comparative analysis of 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole and analogous compounds:

Antiviral Activity

• 4-(4-Chlorophenyl)-2-(3,4-dimethoxyphenyl)-1H-imidazole (Compound 9) : Exhibits potent antiviral activity against SARS-CoV-2 (IC₅₀ = 7.7 µM) and its Delta variant (IC₅₀ = 7.4 µM) . The dimethoxyphenyl group likely enhances π-π stacking interactions with viral protease active sites.

Enzyme Inhibition

• 4-(4-Fluorophenyl)-2-(4-nitrophenyl)-5-(4-pyridyl)-1H-imidazole (PD169316) : A p38 MAPK inhibitor with anti-inflammatory applications . The electron-withdrawing nitro group and fluorophenyl substituent contribute to its high binding affinity.
• 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole : The pyrrolidine ring’s basic nitrogen could facilitate interactions with acidic residues in enzyme active sites, though its specific inhibitory profile remains uncharacterized .

Structural and Physicochemical Properties

Compound Name	Substituents (Position 2/4)	Molecular Weight (g/mol)	Key Properties
4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole	Pyrrolidin-2-yl / Cl-Ph	~243.3*	Enhanced solubility via pyrrolidine
2-(4-Chlorophenyl)-4,5-diphenyl-1-(prop-2-en-1-yl)-1H-imidazole	Prop-2-enyl / Diphenyl	369.88	Rigid geometry; π-π stacking in crystals
(S)-5-(4-Fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole hydrochloride	Fluorophenyl / Pyrrolidin-2-yl	231.27 (free base)	Improved bioavailability as hydrochloride salt
4-(2-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole	Methoxyphenyl / Pyrrolidin-2-yl	243.30	Electron-donating methoxy enhances metabolic stability

*Calculated based on molecular formula C₁₃H₁₄ClN₃.

Key Research Findings

Substituent Effects on Bioactivity: Chlorophenyl groups enhance antiviral potency (e.g., compound 9 vs. non-chlorinated analogs) . Pyrrolidinyl substituents improve solubility but may reduce metabolic stability compared to methoxy or nitro groups .

Crystallographic Insights :

• Bulky substituents (e.g., prop-2-enyl) increase dihedral angles (67.06°–71.53°), affecting molecular packing and solubility .

Salt Formation :

• Hydrochloride salts of pyrrolidinyl-imidazoles (e.g., ) demonstrate enhanced bioavailability, suggesting a viable strategy for optimizing the target compound .

Q & A

Q. What are the optimal synthetic routes for 4-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole, and how do reaction conditions influence yield and purity?

The synthesis of imidazole derivatives typically involves multi-step procedures, including cyclization and functional group modifications. For example, palladium-catalyzed hydrogenation under controlled temperatures (45°C) and alkaline conditions (NaOH/EtOH) can achieve high yields (88%) of structurally related imidazoles . Key factors include:

• Catalyst selection : Raney nickel avoids dehalogenation side reactions compared to palladium on carbon .
• Solvent optimization : Ethanol outperforms water in reducing byproducts during cyclization .
• Base strength : Strong bases like NaOH enhance ring closure efficiency over weaker alternatives (e.g., Na₂CO₃) .

Q. Which spectroscopic and crystallographic methods are most reliable for characterizing this compound?

• X-ray crystallography : Used to resolve structural ambiguities, such as bond lengths and dihedral angles in substituted imidazoles (e.g., 2-(4-Chlorophenyl)-4,5-diphenyl-1H-imidazole) .
• NMR spectroscopy : ¹H and ¹³C NMR confirm substituent positions and hydrogen bonding patterns .
• LC-MS : Monitors reaction intermediates and purity during synthesis .

Q. How can researchers assess the compound’s preliminary biological activity?

• Antimicrobial assays : Disk diffusion or microdilution methods against Gram-positive/negative bacteria and fungi, inspired by imidazole derivatives with confirmed activity .
• Anti-inflammatory screening : COX-2 inhibition assays using ELISA or fluorometric kits .
• Dose-response studies : IC₅₀ calculations to quantify potency .

Advanced Research Questions

Q. What strategies address contradictions in reported synthetic yields or biological data?

• Reaction reproducibility : Validate protocols using controlled variables (e.g., solvent purity, inert atmospheres) .
• Byproduct analysis : Use HPLC or GC-MS to identify impurities affecting biological assays .
• Meta-analysis : Cross-reference data from PubMed, Scopus, and crystallographic databases (e.g., CCDC) to resolve structural discrepancies .

Q. How can structure-activity relationship (SAR) studies optimize this compound’s pharmacological profile?

• Substituent variation : Compare analogs with halogen (e.g., 4-Fluorophenyl) or electron-donating groups (e.g., methoxy) to assess potency .
• Pyrrolidine modification : Replace pyrrolidin-2-yl with piperidine or morpholine to evaluate ring size effects on target binding .
• Computational modeling : Dock optimized structures into target proteins (e.g., CYP450 enzymes) using AutoDock Vina .

Q. What advanced techniques validate enantiomeric purity, given the pyrrolidine chiral center?

• Chiral HPLC : Resolve enantiomers using cellulose-based columns (e.g., Chiralpak IC) .
• Circular dichroism (CD) : Confirm absolute configuration by comparing experimental spectra with DFT-simulated data .
• Asymmetric synthesis : Employ chiral auxiliaries (e.g., Evans’ oxazolidinones) during pyrrolidine ring formation .

Q. How can in vivo pharmacokinetic challenges (e.g., metabolic stability) be mitigated?

• Prodrug design : Introduce hydrolyzable groups (e.g., esters) to enhance bioavailability .
• Microsomal assays : Test hepatic metabolism using rat liver microsomes and CYP450 inhibitors .
• Plasma protein binding studies : Use equilibrium dialysis to assess free drug fraction .

Methodological Resources

• Synthetic protocols : Optimized hydrogenation and cyclization steps from peer-reviewed studies .
• Crystallographic data : CCDC entries for structural validation (e.g., 2RK, 2RE) .
• Biological assays : Standardized protocols from antimicrobial and anti-inflammatory research .